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Compound of Interest

Compound Name: 2-Cyclohexylphenol

Cat. No.: B093547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 2-Cyclohexylphenol. The information is intended to guide laboratory personnel in

minimizing risks and implementing safe practices when working with this compound.

Section 1: Chemical and Physical Properties
2-Cyclohexylphenol is an organic compound that appears as a white to light yellow or orange

powder or crystal.[1][2] It is important to be aware of its physical and chemical properties for

safe handling and storage.
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Property Value Reference

Molecular Formula C₁₂H₁₆O [3]

Molecular Weight 176.25 g/mol [3]

Melting Point 56 °C [1][2]

Boiling Point 284 °C [1][2]

Flash Point 134 °C [1][3]

Density 0.9452 g/cm³ (rough estimate) [1][2]

Water Solubility 83.33 mg/L at 25 °C [1][2]

pKa 10.41 ± 0.30 (Predicted) [1][2]

Section 2: Toxicological Data
Specific quantitative toxicological data, such as LD50 and LC50 values for 2-
Cyclohexylphenol, are not readily available in the reviewed literature. However, as a phenolic

compound, it should be handled with care, assuming it may possess similar hazards to phenol.

Phenol is known to be corrosive and toxic.[4] The following table provides general toxicological

data for phenol as a reference.

Metric Value (Phenol) Species Route Reference

LD50 (Oral) 317 mg/kg Rat Oral [4]

LD50 (Oral) 270 mg/kg Mouse Oral [4]

LD50 (Dermal) 630 mg/kg Rabbit Dermal [4]

LD50 (Dermal) 669 mg/kg Rat Dermal [4]

Note: This data is for phenol and should be used as a precautionary reference only. The

toxicological properties of 2-Cyclohexylphenol have not been thoroughly investigated.
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Adherence to strict safety protocols is crucial when handling 2-Cyclohexylphenol to minimize

exposure and prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive selection of PPE is required when working with 2-Cyclohexylphenol.

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection
A laboratory coat, buttoned, and covering all

exposed skin.

Footwear Closed-toe shoes.

Respiratory Protection
Use in a well-ventilated area or a fume hood to

avoid inhalation of dust or vapors.

General Handling Procedures
Work Area: Always handle 2-Cyclohexylphenol in a well-ventilated area, preferably within a

chemical fume hood.[5]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[6]

Avoid Inhalation: Prevent the formation and inhalation of dust or vapors.

Hygienic Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[7]

Storage
Container: Store in a tightly closed, properly labeled container.[7]

Conditions: Keep in a cool, dry, and well-ventilated area.[7]
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Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[7]

Spill and Disposal Procedures
Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place in

a sealed container for disposal.

For solutions, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

Waste Disposal: Dispose of 2-Cyclohexylphenol and any contaminated materials in

accordance with local, state, and federal regulations. Do not dispose of down the drain.

Section 4: Experimental Protocol - Representative
Synthesis of 2-Cyclohexylphenol
The following is a representative protocol for the synthesis of 2-Cyclohexylphenol via Friedel-

Crafts alkylation of phenol with cyclohexene, a common laboratory application.[8] This protocol

is for informational purposes and should be adapted and performed only after a thorough risk

assessment.

Materials and Equipment
Phenol

Cyclohexene

Acid catalyst (e.g., sulfuric acid, solid acid catalyst)

Solvent (if required)

Three-necked round-bottom flask
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Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle

Appropriate work-up and purification equipment (e.g., separatory funnel, rotary evaporator,

distillation apparatus)

Procedure
Reaction Setup: In a fume hood, assemble a clean and dry three-necked round-bottom flask

with a magnetic stir bar, reflux condenser, and a dropping funnel.

Charging Reactants: Charge the flask with phenol and the chosen solvent (if any). Begin

stirring the mixture.

Catalyst Addition: Carefully add the acid catalyst to the reaction mixture. This step may be

exothermic.

Addition of Cyclohexene: Slowly add cyclohexene to the reaction mixture from the dropping

funnel. Control the rate of addition to maintain the desired reaction temperature.

Reaction: Heat the mixture to the desired reaction temperature and maintain for the required

reaction time with continuous stirring.

Work-up:

Cool the reaction mixture to room temperature.

Quench the reaction by slowly adding a neutralizing agent (e.g., a saturated solution of

sodium bicarbonate).

Transfer the mixture to a separatory funnel.

Extract the product with a suitable organic solvent.
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Wash the organic layer with brine.

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

Filter to remove the drying agent.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The

crude product can be further purified by distillation or chromatography.

Section 5: Visualizations
Laboratory Safety Workflow for Handling Hazardous
Chemicals
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Caption: General laboratory safety workflow for handling hazardous chemicals.
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Chemical Risk Assessment Flowchart

decision process result Start

Identify Chemical and Procedural Hazards

Evaluate Risks (Likelihood & Severity)

Are Risks Adequately Controlled?

Implement/Improve Control Measures
(e.g., PPE, Ventilation, SOPs)

No

Proceed with Experiment

Yes

STOP and Re-evaluate

If unacceptable

Click to download full resolution via product page

Caption: A flowchart for conducting a chemical risk assessment in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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